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hydroxybenzaldehyde

Cat. No.: B1270747 Get Quote

An In-depth Technical Guide to the Molecular Weight of 5-bromo-3-chlorosalicylaldehyde

For researchers, scientists, and professionals in drug development, a precise understanding of

the physicochemical properties of chemical compounds is paramount. This guide provides a

detailed analysis of the molecular weight of 5-bromo-3-chlorosalicylaldehyde, a substituted

aromatic aldehyde with significant applications in chemical synthesis.

Molecular Formula and Structure
5-bromo-3-chlorosalicylaldehyde, also known as 5-bromo-3-chloro-2-hydroxybenzaldehyde,

has the chemical formula C₇H₄BrClO₂[1]. Its structure consists of a benzene ring substituted

with a bromine atom, a chlorine atom, a hydroxyl group, and a formyl (aldehyde) group.

Calculation of Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for 5-bromo-3-chlorosalicylaldehyde is based on the atomic weights of carbon,

hydrogen, bromine, chlorine, and oxygen.

Atomic Weights of Constituent Elements
The standard atomic weights of the elements present in 5-bromo-3-chlorosalicylaldehyde are

detailed in the table below.
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Element Symbol Quantity
Standard
Atomic Weight
( g/mol )

Total
Contribution (
g/mol )

Carbon C 7 12.011[2][3] 84.077

Hydrogen H 4 1.008[4][5][6] 4.032

Bromine Br 1 79.904[7][8] 79.904

Chlorine Cl 1 35.453[9] 35.453

Oxygen O 2
15.999[10][11]

[12]
31.998

Total 235.464

Final Molecular Weight
Based on the summation of the atomic weights of its constituent elements, the calculated

molecular weight of 5-bromo-3-chlorosalicylaldehyde is 235.464 g/mol . This value is consistent

with the commonly cited molecular weight of 235.46 g/mol [1][13][14][15].

Experimental Determination
While the theoretical molecular weight is calculated from atomic weights, it can be

experimentally verified using techniques such as mass spectrometry. This method provides a

precise mass-to-charge ratio of the ionized molecule, confirming its molecular weight.

Visualization of Molecular Structure
The following diagram illustrates the chemical structure of 5-bromo-3-chlorosalicylaldehyde.
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Caption: Molecular structure of 5-bromo-3-chlorosalicylaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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